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Compound Overview & Mechanism of Action

Tubulin polymerization-IN-36 is a small molecule inhibitor that targets the colchicine binding site on

tubulin, effectively inhibiting tubulin polymerization with an IC₅₀ of 2.8 μΜ [1].

The table below summarizes its key characteristics:

Property Description

Catalog Number T60758 [1]

CAS Number 2011784-91-9 [1]

Molecular Formula C₁₈H₁₈N₂O₃ [1]

Molecular Weight 310.35 g/mol [1]

Mechanism of
Action

Binds to the colchicine site of tubulin; inhibits tubulin polymerization [1].

Reported IC₅₀ 2.8 μΜ (tubulin polymerization assay) [1].
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Property Description

Primary Biological
Activity

Induces G2/M cell cycle arrest and apoptosis in lymphoma cells; shows
cytotoxicity against MCF-7 cells (IC₅₀ 0.29 μM) [1].

Experimental Protocol & Suggested Buffer Conditions

While a specific buffer for Tubulin polymerization-IN-36 is not listed, the general principles for tubulin

polymerization assays can guide your setup. The following workflow and buffer recipe are based on standard

commercial tubulin polymerization assays [2] and purification protocols [3].

Prepare Assay Buffer
(General Tubulin Buffer + GTP)

Reconstitute Compound
in DMSO to make stock

Pre-incubate Tubulin
with Compound

Initiate Polymerization
by shifting to 37°C

Monitor Kinetics
via Absorbance at 340 nm

Analyze Data:
Polymerization Rate, Extent
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A typical tubulin polymerization assay buffer includes the following components, designed to support

microtubule formation [3] [2]:

Component
Final Concentration
(Example)

Purpose & Notes

PIPES 80 mM (pH 6.8) Common microtubule-stabilizing buffer. Use KOH to adjust
pH, not NaOH [3].

MgCl₂ 1 - 2 mM Essential cation for tubulin dimer and polymerization
kinetics [3] [2].

EGTA 1 mM Calcium chelator; protects microtubules from calcium-
dependent depolymerization [3].

GTP 1 mM Critical nucleotide fuel for tubulin polymerization [2].

Glycerol 3.3 - 10% Often included to promote microtubule stability during the

assay [2].

Troubleshooting Guide

Here are solutions to common issues you might encounter when working with tubulin polymerization

inhibitors.

Low or No Polymerization Inhibition

Potential Cause: Compound degradation or inaccurate stock solution preparation.
Solution: Ensure the compound is stored as recommended (powder at -20°C for 3 years; prepared

DMSO stock at -80°C for 1 year). Verify stock concentration and avoid repeated freeze-thaw cycles
[1].

High Background Polymerization

Potential Cause: Microtubule-stabilizing contaminants in the buffer.
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Solution: Use high-purity, tubulin-grade reagents. Ensure all buffers are prepared with potassium

salts (e.g., K-PIPES) as sodium ions can inhibit polymerization [3].

Poor Solubility in Aqueous Buffer

Potential Cause: Tubulin polymerization-IN-36 is dissolved in DMSO, and the final DMSO
concentration in the assay is too high.

Solution: Keep the final concentration of DMSO in the assay below 1% (v/v), as higher
concentrations can interfere with tubulin dynamics.

Inconsistent Results Between Assays

Potential Cause: Variations in tubulin quality or assay temperature.
Solution: Source high-purity tubulin (>99%) and use a temperature-controlled spectrophotometer.

Polymerization is highly sensitive to temperature, and the reaction must be initiated by a precise shift
to 37°C [2].

Key Considerations for Researchers

Buffer Compatibility: The core takeaway is that this compound is compatible with standard tubulin
polymerization assay buffers (e.g., BRB80 or PEM). The critical factor is the final concentration of
DMSO used to deliver the compound [2].

Solvent Control: Always include a vehicle control (DMSO at the same final concentration as your
test wells) to account for any effects of the solvent itself on polymerization.

Positive Controls: Validate each assay run with known inhibitors (e.g., colchicine or vinblastine) and
promoters (e.g., paclitaxel) to ensure the system is functioning correctly [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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